molecular formula C6H12O B8381075 (3R)-1-hexen-3-ol

(3R)-1-hexen-3-ol

Cat. No.: B8381075
M. Wt: 100.16 g/mol
InChI Key: BVOSSZSHBZQJOI-LURJTMIESA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3R)-1-Hexen-3-ol (CAS: N/A; FEMA 3608) is a secondary alcohol with the molecular formula C₆H₁₂O. It belongs to the class of unsaturated alcohols and is characterized by a hydroxyl group (-OH) at the third carbon of a six-carbon chain with a double bond between carbons 1 and 2. Its stereochemistry at the third carbon (R-configuration) distinguishes it from other stereoisomers.

Properties

Molecular Formula

C6H12O

Molecular Weight

100.16 g/mol

IUPAC Name

(3R)-hex-1-en-3-ol

InChI

InChI=1S/C6H12O/c1-3-5-6(7)4-2/h4,6-7H,2-3,5H2,1H3/t6-/m0/s1

InChI Key

BVOSSZSHBZQJOI-LURJTMIESA-N

SMILES

CCCC(C=C)O

Isomeric SMILES

CCC[C@H](C=C)O

Canonical SMILES

CCCC(C=C)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers and Stereoisomers

Table 1: Structural and Stereochemical Differences
Compound Structure OH Position Double Bond Position Stereochemistry
(3R)-1-Hexen-3-ol CH₂=CH-CH(OH)-CH₂-CH₂-CH₃ C3 C1-C2 R-configuration
3-Hexen-1-ol (cis/trans) CH₂-CH₂-CH₂-CH₂-CH(OH)-CH₂ C1 C3-C4 Cis/Trans
1-Hexanol CH₃-(CH₂)₄-CH₂-OH C1 None N/A

Key Differences :

  • Position of Functional Groups : (3R)-1-Hexen-3-ol has a hydroxyl group at C3 and a double bond at C1-C2, whereas 3-hexen-1-ol has the OH at C1 and a double bond at C3-C4 .
  • Stereochemical Impact : The R-configuration in (3R)-1-hexen-3-ol influences its interaction with biological receptors, such as tsetse fly GmmOr35 , while cis-3-hexen-1-ol (leaf alcohol) is a common green leaf volatile (GLV) in plants .

Physical and Chemical Properties

Table 2: Retention Indices (RI) and Reactivity
Compound Kovats' RI (Polar Column) Oxidation Product(s) Stability Notes
(3R)-1-Hexen-3-ol Not reported 3-Hexanone (major), 1-hexen-3-one Increases in rosemary oil during storage
cis-3-Hexen-1-ol 1367–1391 Hexanal (via oxidation) Stable in cold soak stages
1-Hexanol 1080–1100 Hexanal Prone to evaporation

Reactivity Insights :

  • (3R)-1-Hexen-3-ol undergoes isomerization and hydrogenation during catalytic oxidation, yielding 3-hexanone as the major product .
  • Cis-3-hexen-1-ol oxidizes to hexanal, a key aldehyde in plant aromas .
Table 3: Functional Roles in Nature and Industry
Compound Role in Plants Role in Insects Industrial Use
(3R)-1-Hexen-3-ol Minor VOC in seaweed Attractant for T. confusum Silkworm diet additive
cis-3-Hexen-1-ol Dominant GLV in Brassica Attracts parasitoids Fragrance synthesis
1-Hexanol Fermentation byproduct Weak antennal response Solvent, flavoring agent

Application Contrasts :

  • Insect Behavior : (3R)-1-Hexen-3-ol is a potent attractant for stored-product pests and tsetse flies , while cis-3-hexen-1-ol attracts natural enemies of herbivores in plants .
  • Fragrance Chemistry: Cis-3-hexen-1-ol and its esters are widely used in perfumery for "green" notes , whereas (3R)-1-hexen-3-ol contributes to rum-like flavors in foods .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 2
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